Benzamide,n-(4-chloro-2-pyridinyl)-
Overview
Description
Benzamide, n-(4-chloro-2-pyridinyl)- is a chemical compound that has been the subject of extensive research due to its potential therapeutic applications. It is a white crystalline solid that is soluble in organic solvents and has a molecular formula of C12H10ClN2O.
Mechanism of Action
The mechanism of action of benzamide, n-(4-chloro-2-pyridinyl)- is not fully understood. However, it is believed to work by inhibiting the activity of enzymes that are involved in cell growth and proliferation. It may also affect the signaling pathways that regulate cell survival and apoptosis.
Biochemical and Physiological Effects:
Benzamide, n-(4-chloro-2-pyridinyl)- has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression. It has also been shown to induce apoptosis in cancer cells and to increase the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
Benzamide, n-(4-chloro-2-pyridinyl)- has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. It is also stable and can be stored for extended periods of time. However, it has limitations in terms of its solubility and toxicity. It may also have off-target effects that need to be considered when interpreting experimental results.
Future Directions
There are several potential future directions for research on benzamide, n-(4-chloro-2-pyridinyl)-. One area of interest is its potential use in combination with other anticancer drugs to enhance their efficacy. Another area of interest is its potential use in the treatment of other neurological disorders. Further research is needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic applications.
Synthesis Methods
Benzamide, n-(4-chloro-2-pyridinyl)- can be synthesized through a variety of methods. One common method involves the reaction of 4-chloro-2-pyridinecarboxylic acid with thionyl chloride to form 4-chloro-2-pyridinecarbonyl chloride. This intermediate is then reacted with benzamide to produce the final product.
Scientific Research Applications
Benzamide, n-(4-chloro-2-pyridinyl)- has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anticancer properties, as it inhibits the growth of cancer cells in vitro and in vivo. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(4-chloropyridin-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O/c13-10-6-7-14-11(8-10)15-12(16)9-4-2-1-3-5-9/h1-8H,(H,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AVBMKOHUYGOCJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NC=CC(=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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